Cas no 1806260-98-9 (Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate)
Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate
-
- Inchi: 1S/C11H10F4INO3/c1-2-19-9(18)4-6-3-8(20-11(13,14)15)17-10(16)7(6)5-12/h3H,2,4-5H2,1H3
- InChI Key: OLZQNSSDPMVDER-UHFFFAOYSA-N
- SMILES: IC1C(CF)=C(C=C(N=1)OC(F)(F)F)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 329
- XLogP3: 3.4
- Topological Polar Surface Area: 48.4
Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088930-1g |
Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate |
1806260-98-9 | 97% | 1g |
$1,475.10 | 2022-03-31 |
Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate Related Literature
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate
Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate: A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806260-98-9) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a pyridine core substituted with fluoromethyl, iodo, and trifluoromethoxy groups, make it an invaluable building block for the development of novel therapeutic agents. This compound is particularly noteworthy for its role in the synthesis of bioactive molecules targeting various disease pathways.
The< strong>fluoromethyl group in Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate is a critical functional moiety that enhances the metabolic stability and binding affinity of drug candidates. Fluoro-substituted compounds are widely recognized for their improved pharmacokinetic properties, which include increased bioavailability and prolonged half-life. The presence of the< strong>iodo substituent further facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, allowing for the construction of complex molecular architectures. These reactions are pivotal in the synthesis of heterocyclic compounds, which form the backbone of many modern pharmaceuticals.
The< strong>trifluoromethoxy group adds another layer of reactivity and electronic influence to the molecule. Trifluoromethoxy-substituted pyridines are known to exhibit enhanced lipophilicity and binding interactions with biological targets, making them attractive for drug design. Recent studies have highlighted the use of such compounds in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of these three substituents in Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate provides a rich scaffold for medicinal chemists to explore new chemical space.
In recent years, Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate has been employed in several high-profile research projects aimed at discovering novel therapeutic agents. For instance, researchers have utilized this compound to synthesize potent inhibitors of Janus kinases (JAKs), which play a central role in signaling pathways associated with autoimmune disorders. The ability to modify the pyridine core through cross-coupling reactions has allowed scientists to fine-tune the pharmacological properties of these inhibitors, leading to more selective and effective drug candidates.
The compound's utility extends beyond kinase inhibition. It has also been used in the development of antiviral agents, where its structural features contribute to improved binding affinity and resistance against viral enzymes. The< strong>fluoromethyl group, in particular, has been shown to enhance the stability of drug molecules against metabolic degradation, a key factor in antiviral therapy. Furthermore, Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate serves as a precursor in the synthesis of small-molecule probes for studying protein-protein interactions. These probes are essential tools for understanding disease mechanisms at the molecular level and identifying new therapeutic targets.
The synthetic methodologies employed in the preparation of Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate exemplify the sophistication of modern organic chemistry. The synthesis typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired substitution pattern. The use of palladium-catalyzed cross-coupling reactions is particularly prominent due to their efficiency and selectivity in constructing carbon-carbon bonds.
The< strong>iodo substituent on Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate is instrumental in enabling subsequent transformations through metal-catalyzed coupling reactions. These reactions are cornerstone techniques in medicinal chemistry, allowing for the rapid assembly of complex molecular frameworks from simpler precursors. The trifluoromethoxy group also plays a role in modulating reactivity, often directing subsequent transformations towards desired products while minimizing unwanted side reactions.
The increasing demand for fluorinated compounds in pharmaceutical development has driven innovation in synthetic routes to Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate. Researchers are continuously exploring new methodologies to improve yield, purity, and scalability while adhering to green chemistry principles. Advances in catalytic systems and solvent-free reaction conditions have significantly enhanced the sustainability of these synthetic processes.
In conclusion, Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806260-98-9) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features enable a wide range of synthetic possibilities, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. The ongoing research into this compound underscores its importance in addressing unmet medical needs across various therapeutic areas.
1806260-98-9 (Ethyl 3-(fluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)